1-bicyclo[2.2.1]hept-2-yl-4-(3,4,5-trimethoxybenzyl)piperazine

• IUPAC Name: 1-(2-bicyclo[2.2.1]heptanyl)-4-[(3,4,5-trimethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C21H32N2O3/c1-24-19-12-16(13-20(25-2)21(19)26-3)14-22-6-8-23(9-7-22)18-11-15-4-5-17(18)10-15/h12-13,15,17-18H,4-11,14H2,1-3H3
• InChI Key: LZSQOPTVZODGAM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)CN2CCN(CC2)C3CC4CCC3C4
• Molecular Formula: C21H32N2O3
• Molecular Weight: 360.5 g/mol

Description

1-bicyclo[2.2.1]hept-2-yl-4-(3,4,5-trimethoxybenzyl)piperazine, also known as BTBP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-bicyclo[2.2.1]hept-2-yl-4-(3,4,5-trimethoxybenzyl)piperazine is still under investigation. However, it is believed that this compound acts as a chelating agent by binding to metal ions, such as actinides and lanthanides, to form stable complexes. This property makes this compound useful for the separation of these metal ions from each other.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and low levels of cytotoxicity in vitro. It has also been shown to have a low potential for mutagenicity and genotoxicity. In animal studies, this compound has been shown to have a low level of acute toxicity and no significant adverse effects on organ function or histology.

Advantages and Limitations for Lab Experiments

One advantage of using 1-bicyclo[2.2.1]hept-2-yl-4-(3,4,5-trimethoxybenzyl)piperazine in lab experiments is its high selectivity for certain metal ions, which allows for the separation of these ions from other metals. However, one limitation is that this compound may not be effective for the separation of certain metal ions, such as lanthanum and cerium.

Future Directions

There are several potential future directions for research on 1-bicyclo[2.2.1]hept-2-yl-4-(3,4,5-trimethoxybenzyl)piperazine. One area of interest is the development of new synthesis methods to improve the yield and purity of this compound. Another area of interest is the investigation of this compound's potential as a radioprotective agent for use in medical settings. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, this compound, or this compound, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its high selectivity for certain metal ions makes it useful for the separation of these ions from other metals, and it has been investigated for its potential use as a radioprotective agent and as an anticancer agent. While there is still much to be learned about this compound, its potential applications make it an exciting area of research for the future.

Synthesis Methods

The synthesis of 1-bicyclo[2.2.1]hept-2-yl-4-(3,4,5-trimethoxybenzyl)piperazine involves several steps, including the reaction of 3,4,5-trimethoxybenzyl chloride with piperazine, followed by the reaction of the resulting product with bicyclo[2.2.1]hept-2-ene. This process yields this compound in a high yield and purity.

Scientific Research Applications

1-bicyclo[2.2.1]hept-2-yl-4-(3,4,5-trimethoxybenzyl)piperazine has been extensively studied for its potential applications in various fields, including chemistry, biology, and medicine. In chemistry, this compound has been used as a selective ligand for the separation of trivalent actinides from lanthanides. In biology, this compound has been shown to have anticancer properties by inhibiting the growth of cancer cells. In medicine, this compound has been investigated for its potential use as a radioprotective agent to reduce the harmful effects of radiation exposure.